Cas no 2229203-17-0 (2-(2-bromo-5-methylphenyl)cyclopropan-1-amine)

• Product Name: 2-(2-bromo-5-methylphenyl)cyclopropan-1-amine
• CAS No: 2229203-17-0
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 6128853
• PubChem ID: 165796808
• Update Time: 2025-10-21

2-(2-bromo-5-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-methylphenyl)cyclopropan-1-amine
• 2229203-17-0
• EN300-1908193

• Inchi： 1S/C10H12BrN/c1-6-2-3-9(11)7(4-6)8-5-10(8)12/h2-4,8,10H,5,12H2,1H3
• InChI Key： LQZRXIZPJGVNKH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C1CC1N

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-bromo-5-methylphenyl)cyclopropan-1-amine

Introduction to 2-(2-bromo-5-methylphenyl)cyclopropan-1-amine (CAS No. 2229203-17-0)

2-(2-bromo-5-methylphenyl)cyclopropan-1-amine, identified by the chemical compound code CAS No. 2229203-17-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amines, characterized by its cyclopropane ring fused with an aromatic brominated phenyl group. The structural uniqueness of this molecule makes it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The structure of 2-(2-bromo-5-methylphenyl)cyclopropan-1-amine features a bromine substituent at the 2-position of the phenyl ring, which enhances its reactivity and potential for further functionalization. This feature is particularly valuable in medicinal chemistry, where selective modifications can lead to improved pharmacokinetic properties and enhanced binding affinity to biological targets. The cyclopropane moiety, known for its strain and rigidity, introduces conformational constraints that can influence the molecule's interactions with biological receptors, making it an attractive scaffold for designing small-molecule inhibitors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(2-bromo-5-methylphenyl)cyclopropan-1-amine with high precision. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of both bromine and methyl groups on the aromatic ring provides multiple interaction points with these enzymes, potentially leading to potent and selective inhibition.

In addition to its potential as an anti-inflammatory agent, 2-(2-bromo-5-methylphenyl)cyclopropan-1-amine has been investigated for its antimicrobial properties. Preliminary studies indicate that the compound can disrupt bacterial cell membranes by interfering with essential metabolic processes. The cyclopropane ring's strain energy is thought to facilitate this disruption, making it an effective scaffold for designing antimicrobial drugs. Furthermore, the bromine substituent may enhance the compound's ability to penetrate bacterial cell walls, improving its efficacy.

The synthesis of 2-(2-bromo-5-methylphenyl)cyclopropan-1-amine involves multi-step organic reactions, including bromination of a methyl-substituted benzene derivative followed by cyclopropanation. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions, have been employed to optimize yield and purity. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications. The synthesis process also highlights the compound's versatility as a building block for more complex molecules.

Current research in medicinal chemistry focuses on derivatives of 2-(2-bromo-5-methylphenyl)cyclopropan-1-amine that exhibit improved pharmacological profiles. By modifying the substituents on the aromatic ring or introducing additional functional groups, researchers aim to enhance bioavailability, reduce toxicity, and broaden therapeutic applications. For instance, incorporating polar groups such as hydroxyl or amide functionalities can improve water solubility while maintaining binding affinity to target proteins.

The development of novel drug candidates often involves high-throughput screening (HTS) to identify compounds with desirable biological activity. 2-(2-bromo-5-methylphenyl)cyclopropan-1-amine has been tested in various HTS campaigns targeting cancer-related kinases and inflammatory cytokines. Initial results show promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Further preclinical studies are needed to validate these findings and explore mechanisms of action.

Regulatory considerations play a crucial role in the progression of 2-(2-bromo-5-methylphenyl)cyclopropan-1-amine from laboratory research to clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized batches are consistent and reproducible. Additionally, toxicological assessments are conducted to evaluate potential side effects before human testing begins. These rigorous standards are essential for ensuring patient safety and efficacy in therapeutic applications.

The role of CAS No. 2229203-17-0 in academic and industrial research underscores its significance as a key intermediate in drug discovery programs. Its unique structural features make it a versatile scaffold for designing molecules with tailored biological activities. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like 2-(2-bromo-5-methylphenyl)cyclopropan-1-amine will remain at the forefront of pharmaceutical innovation.